Cas no 666227-27-6 (4H-Pyrazolo[3,4-d]pyrimidin-4-one, 6-amino-2-[2-deoxy-3,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-β-D-erythro-pentofuranosyl]-2,5-dihydro-)

• Product Name: 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 6-amino-2-[2-deoxy-3,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-β-D-erythro-pentofuranosyl]-2,5-dihydro-
• CAS No: 666227-27-6
• MF: C₂₂H₄₁N₅O₄Si₂
• MW: 495.763046979904
• CID: 6952398
• Update Time: 2025-08-29

4H-Pyrazolo[3,4-d]pyrimidin-4-one, 6-amino-2-[2-deoxy-3,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-β-D-erythro-pentofuranosyl]-2,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 6-amino-2-[2-deoxy-3,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-β-D-erythro-pentofuranosyl]-2,5-dihydro-

• Inchi： 1S/C22H41N5O4Si2/c1-21(2,3)32(7,8)29-13-16-15(31-33(9,10)22(4,5)6)11-17(30-16)27-12-14-18(26-27)24-20(23)25-19(14)28/h12,15-17H,11,13H2,1-10H3,(H3,23,24,25,26,28)/t15-,16+,17+/m0/s1
• InChI Key： QOJLBGWFTSXDLQ-GVDBMIGSSA-N
• SMILES： C([C@@H]1[C@H](C[C@H](N2NC3=NC(=NC(C3=C2)=O)N)O1)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C

Experimental Properties

• Density: 1.181±0.14 g/cm3(Temp: 25 °C; Press: 760 Torr)(predicted)
• Boiling Point: 518.818±60.00 °C(Press: 760.00 Torr)(predicted)
• pka: 3.861±0.20(predicted)